Cas no 42471-28-3 (Nimustine)

Nimustine structure
Nimustine structure
Product Name:Nimustine
CAS No:42471-28-3
MF:C9H13ClN6O2
MW:272.691519498825
CID:55572
PubChem ID:39214
Update Time:2025-04-18

Nimustine Chemical and Physical Properties

Names and Identifiers

    • Nimustine
    • 3-[(4-amino-2-methyl-pyrimidin-5-yl)methyl]-1-(2-chloroethyl)-1-nitroso-urea
    • 1-(4-AMINO-2-METHYL-5-PYRIMIDINYL)-METHYL-3-(2-CHLOROETHYL)-3-NITROSOUREA HYDROCHLORIDE
    • 3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-1-(2-chloroethyl)-1-nitrosourea
    • 1-(2-chloroethyl)-1-nitroso-3-[(2-methyl-4-aminopyrimidine-5-yl)methyl]urea
    • 1-(2-chloro-ethyl)-3-(4-amino-2-methyl-5-pyrimidinyl)methyl-1-nitrosourea
    • 3-(4-amino-2-methyl-pyrimidin-5-ylmethyl)-1-(2-chloro-ethyl)-1-nitroso-urea
    • Nimustin
    • Nimustina
    • Nimustina [INN-Spanish]
    • Nimustine [INN]
    • Nimustinum
    • Nimustinum [INN-Latin]
    • 1-((4-Amino-2-methylpyrimidin-5-yl)methyl)-3-(2-chloroethyl)-3-nitrosourea
    • NCGC00261505-01
    • HMS1922D21
    • Spectrum4_000599
    • SCHEMBL8414
    • KBioGR_001098
    • BSPBio_003323
    • CS-0007732
    • NCGC00015755-03
    • 1-(4-Amino-2-methyl-5-pyrimidinyl)methyl-3-(2-chloroethyl)-3-nitrosourea
    • EINECS 255-838-1
    • NCGC00094151-01
    • AC-10562
    • NCGC00015755-06
    • SDCCGSBI-0050797.P004
    • 3-((4-AMINO-2-METHYLPYRIMIDIN-5-YL)METHYL)-1-(2-CHLOROETHYL)-1-NITROSOUREA
    • UNII-0S726V972K
    • CHEMBL136737
    • Lopac0_000820
    • Spectrum_000389
    • KBio3_002543
    • NIMUSTINE [WHO-DD]
    • CCRIS 2751
    • FT-0630626
    • KBio2_003437
    • NSC 758675
    • Lopac-N-8659
    • NCGC00094151-04
    • 3-(4-Amino-2-methyl-5-pyrimidinyl)methyl-1-(2-chloroethyl)-1-nitrosourea
    • NCGC00015755-04
    • NS00006573
    • NSC758675
    • NCGC00015755-05
    • DB13069
    • DTXCID8025179
    • NCGC00015755-10
    • Urea, N'-((4-amino-2-methyl-5-pyrimidinyl)methyl)-N-(2-chloroethyl)-N-nitroso-
    • KBio2_000869
    • SPBio_000953
    • 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-1-(2-chloroethyl)-1-nitrosourea
    • Tox21_110214_1
    • 42471-28-3
    • BRN 0685903
    • Spectrum2_000877
    • NCGC00094151-05
    • KBio1_001918
    • 5-25-12-00136 (Beilstein Handbook Reference)
    • CCG-40318
    • NCGC00015755-08
    • Spectrum3_001632
    • NCGC00094151-03
    • Tox21_110214
    • AB07535
    • AKOS005575851
    • 0S726V972K
    • Spectrum5_001510
    • DTXSID0045179
    • DivK1c_006974
    • SR-01000076036
    • LP00820
    • N 8659
    • W-106271
    • KBio2_006005
    • NCGC00094151-02
    • CHEBI:75270
    • EU-0100820
    • SPECTRUM1504151
    • HMS3262D21
    • SR-01000076036-1
    • SR-01000076036-5
    • CAS-42471-28-3
    • Tox21_500820
    • NCGC00015755-01
    • KBioSS_000869
    • NIMUSTINE [MI]
    • AB00053171_06
    • NCGC00015755-13
    • NSC-758675
    • NCGC00015755-02
    • NCGC00094151-06
    • D08276
    • Nimustine (INN)
    • NCGC00015755-07
    • Pharmakon1600-01504151
    • HY-13703
    • SpecPlus_000878
    • SBI-0050797.P003
    • Q907623
    • Inchi： 1S/C9H13ClN6O2/c1-6-12-4-7(8(11)14-6)5-13-9(17)16(15-18)3-2-10/h4H,2-3,5H2,1H3,(H,13,17)(H2,11,12,14)
    • InChI Key： VFEDRRNHLBGPNN-UHFFFAOYSA-N
    • SMILES： ClCCN(C(NCC1=CN=C(C)N=C1N)=O)N=O

Computed Properties

  • Exact Mass: 272.07900
  • Monoisotopic Mass: 272.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 114A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.9048 (rough estimate)
  • Melting Point: 125°C (rough estimate)
  • Boiling Point: 98°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.5790 (estimate)
  • PSA: 113.57000
  • LogP: 1.77110

Nimustine Security Information

  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 25
  • Safety Instruction： 36/37/39-45
  • RTECS：YR8450000
  • Hazardous Material Identification： T
  • Risk Phrases：R25

Nimustine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Nimustine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N233665-2.5g
Nimustine
 42471-28-3
2.5g
 $ 250.00 2022-06-03
TRC
N233665-5g
Nimustine
 42471-28-3
5g
 $ 465.00 2022-06-03
TRC
N233665-10g
Nimustine
 42471-28-3
10g
 $ 745.00 2022-06-03

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